2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide

• IUPAC Name: 2-[1-[2-(2,5-dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide
• InChI: InChI=1S/C15H20Cl2N2O3S/c16-11-2-3-12(17)13(8-11)23(22)7-6-19-5-1-4-15(21,10-19)9-14(18)20/h2-3,8,21H,1,4-7,9-10H2,(H2,18,20)
• InChI Key: IBDMPMDOTKQVTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCS(=O)C2=C(C=CC(=C2)Cl)Cl)(CC(=O)N)O
• Molecular Formula: C15H20Cl2N2O3S
• Molecular Weight: 379.3 g/mol

Description

2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide, also known as DPA, is a compound that has garnered significant interest in the scientific research community due to its potential therapeutic applications. DPA belongs to a class of compounds known as sulfinyl piperidines, which have been shown to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide is also believed to modulate the activity of ion channels, such as voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide in lab experiments is its potent pharmacological effects, which allow for the evaluation of its efficacy in animal models of disease. Additionally, 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide has a favorable pharmacokinetic profile, which allows for easy administration and dosing in animal models. However, one limitation of using 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide in lab experiments is its potential toxicity, which must be carefully monitored and controlled.

Future Directions

There are several potential future directions for research on 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide. Another area of interest is the evaluation of 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide in animal models of other diseases, such as cancer and Alzheimer's disease. Additionally, the development of novel drug delivery systems for 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide could potentially improve its therapeutic efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide involves the reaction of 2,5-dichlorobenzyl chloride with 3-hydroxypiperidine in the presence of a base, followed by the addition of sodium sulfinate. The resulting product is then acetylated with acetic anhydride to yield 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide. The synthesis method has been optimized to yield high purity and high yield of 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide.

Scientific Research Applications

2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to possess potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain conditions such as arthritis and neuropathic pain. 2-[1-[2-(2,5-Dichlorophenyl)sulfinylethyl]-3-hydroxypiperidin-3-yl]acetamide has also been shown to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.